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Compound of Interest

Compound Name: L-Methioninamide hydrochloride

Cat. No.: B555339 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
L-Methioninamide hydrochloride, a derivative of the essential amino acid L-methionine, is a

compound of significant interest in various scientific disciplines, including pharmaceutical

development, nutritional science, and biotechnology. Its enhanced stability and solubility

compared to its parent amino acid make it a valuable building block in chemical synthesis and

a potential therapeutic agent. This technical guide provides an in-depth overview of the

chemical structure, physicochemical properties, synthesis, and biological significance of L-
Methioninamide hydrochloride. Detailed experimental protocols for its synthesis and

characterization are provided, along with a visualization of its metabolic context.

Chemical Structure and Properties
L-Methioninamide hydrochloride is the hydrochloride salt of L-methioninamide. The chemical

structure features a chiral center at the alpha-carbon, retaining the L-configuration of the

natural amino acid. The presence of the amide group in place of the carboxylic acid, along with

the hydrochloride salt form, significantly influences its chemical and physical properties.

Table 1: Physicochemical Properties of L-Methioninamide Hydrochloride
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Property Value Reference(s)

Molecular Formula C₅H₁₃ClN₂OS [1]

Molecular Weight 184.68 g/mol [1]

CAS Number 16120-92-6 [2]

Appearance
White to off-white crystalline

powder/solid
[3]

Melting Point 222 - 226 °C [2]

Solubility Soluble in water [1]

Optical Rotation [α]D²⁰ = +17 ± 2° (c=1 in H₂O) [1]

Purity ≥99% (HPLC) [1]

Storage Temperature 0 - 8 °C [2]

Synthesis and Characterization
Synthesis of L-Methioninamide Hydrochloride
A general and effective method for the synthesis of L-Methioninamide hydrochloride involves

the amidation of L-methionine. This can be achieved through a two-step process: esterification

of the carboxylic acid followed by ammonolysis of the resulting ester.

Experimental Protocol: Synthesis of L-Methioninamide Hydrochloride

Materials:

L-Methionine

Thionyl chloride (SOCl₂)

Anhydrous methanol (MeOH)

Anhydrous ammonia (NH₃) gas

Anhydrous diethyl ether
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Hydrochloric acid (HCl) in a suitable solvent (e.g., isopropanol)

Procedure:

Esterification of L-Methionine:

Suspend L-methionine in anhydrous methanol in a round-bottom flask equipped with a

reflux condenser and a magnetic stirrer.

Cool the suspension in an ice bath.

Slowly add thionyl chloride dropwise to the stirred suspension. An exothermic reaction will

occur.

After the addition is complete, heat the mixture to reflux for 2-4 hours, monitoring the

reaction progress by thin-layer chromatography (TLC).

Once the reaction is complete, remove the solvent under reduced pressure to obtain the

crude L-methionine methyl ester hydrochloride.

Ammonolysis of L-Methionine Methyl Ester:

Dissolve the crude L-methionine methyl ester hydrochloride in a minimal amount of

anhydrous methanol.

In a pressure vessel (autoclave), saturate the methanolic solution with anhydrous

ammonia gas at a low temperature (e.g., 0 °C).

Seal the vessel and allow the reaction to proceed at room temperature for 24-48 hours

with stirring.

Monitor the conversion of the ester to the amide by TLC.

After the reaction is complete, carefully vent the excess ammonia.

Remove the solvent under reduced pressure to yield the crude L-methioninamide.

Formation and Purification of the Hydrochloride Salt:
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Dissolve the crude L-methioninamide in a suitable anhydrous solvent (e.g., diethyl ether or

isopropanol).

Slowly add a solution of hydrochloric acid in the same solvent to precipitate the L-
Methioninamide hydrochloride salt.

Collect the precipitate by filtration, wash with cold anhydrous diethyl ether, and dry under

vacuum to yield the purified L-Methioninamide hydrochloride.[4]

Characterization of L-Methioninamide Hydrochloride
A comprehensive characterization of the synthesized L-Methioninamide hydrochloride is

crucial to confirm its identity and purity. The following experimental protocols outline the key

analytical techniques.

Experimental Protocol: Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: Dissolve a sample of L-Methioninamide hydrochloride in a suitable deuterated

solvent (e.g., D₂O or DMSO-d₆). The expected proton signals include a singlet for the S-

methyl group, multiplets for the ethyl chain protons, a multiplet for the alpha-proton, and

signals for the amide and amine protons (which may be broad and exchangeable).

¹³C NMR: Acquire a proton-decoupled ¹³C NMR spectrum in the same deuterated solvent.

The spectrum should show distinct signals for the S-methyl carbon, the two methylene

carbons of the ethyl chain, the alpha-carbon, and the carbonyl carbon of the amide.

Infrared (IR) Spectroscopy:

Acquire the IR spectrum of the solid sample using a Fourier Transform Infrared (FTIR)

spectrometer, typically as a KBr pellet or using an Attenuated Total Reflectance (ATR)

accessory.

Key characteristic absorption bands to identify include: N-H stretching vibrations of the

primary amine and amide groups (around 3400-3200 cm⁻¹), C-H stretching of the alkyl
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groups (around 3000-2800 cm⁻¹), the amide I band (C=O stretch, around 1680-1630

cm⁻¹), and the amide II band (N-H bend, around 1650-1580 cm⁻¹).

Mass Spectrometry (MS):

Analyze the sample using a high-resolution mass spectrometer (e.g., ESI-TOF or Orbitrap)

to determine the accurate mass of the molecular ion.

The expected [M+H]⁺ ion for L-methioninamide (the free base) would have a theoretical

m/z corresponding to the formula C₅H₁₃N₂OS⁺.

High-Performance Liquid Chromatography (HPLC):

Assess the purity of the compound using a reversed-phase HPLC method with a suitable

C18 column.

A typical mobile phase could be a gradient of water and acetonitrile containing a small

amount of an ion-pairing agent like trifluoroacetic acid (TFA).

Detection is typically performed using a UV detector at a low wavelength (e.g., 210 nm).

The purity is determined by the peak area percentage of the main component.

Biological Significance and Signaling Pathways
L-Methioninamide hydrochloride is recognized for its role in protein synthesis and various

metabolic processes.[3] It is considered a precursor to the essential amino acid L-methionine. It

is hypothesized that upon administration, the amide bond of L-Methioninamide is hydrolyzed by

cellular amidases to yield L-methionine and ammonia. This L-methionine can then enter the

well-established methionine metabolic pathways.

The central role of L-methionine is in the Methionine Cycle, where it is converted to S-

adenosylmethionine (SAM), the universal methyl donor for numerous biological methylation

reactions, including DNA, RNA, and protein methylation. The cycle is crucial for cellular

regulation and epigenetic control.

Another critical pathway is the Transsulfuration Pathway, which converts homocysteine, a

product of the methionine cycle, into cysteine. Cysteine is a precursor for the synthesis of
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glutathione, a major cellular antioxidant.

Figure 1: Proposed Metabolic Fate of L-Methioninamide Hydrochloride
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Caption: Proposed metabolic pathway of L-Methioninamide hydrochloride.

Applications in Research and Development
The unique properties of L-Methioninamide hydrochloride make it a valuable tool in several

areas of research and development:

Pharmaceutical Development: It serves as a building block in the synthesis of

peptidomimetics and other pharmaceutical compounds. Its improved solubility can be

advantageous in drug formulation.[3]

Nutritional Supplements: As a stable and soluble form of a methionine precursor, it has

potential applications in nutritional supplements aimed at supporting protein synthesis and

metabolic health.[3]
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Biotechnology: In cell culture media, it can serve as a source of L-methionine, potentially

offering benefits in terms of stability and bioavailability for cellular growth and protein

production.

Conclusion
L-Methioninamide hydrochloride is a chemically and biologically significant derivative of L-

methionine. Its well-defined structure and properties, coupled with established (though

adaptable) synthetic routes, make it an accessible compound for researchers. Its role as a

precursor to L-methionine places it at the heart of fundamental cellular processes, including

protein synthesis, methylation, and antioxidant defense. Further research into its specific

metabolic fate and potential therapeutic applications is warranted and holds promise for

advancements in medicine and biotechnology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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